1-[(3R)-3-hydroxypyrrolidin-1-yl]-2-(4-methoxyphenyl)ethanone

• IUPAC Name: 1-[(3R)-3-hydroxypyrrolidin-1-yl]-2-(4-methoxyphenyl)ethanone
• InChI: InChI=1S/C13H17NO3/c1-17-12-4-2-10(3-5-12)8-13(16)14-7-6-11(15)9-14/h2-5,11,15H,6-9H2,1H3/t11-/m1/s1
• InChI Key: RNNYPGYCJKIOME-LLVKDONJSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)N2CCC(C2)O
• Isomeric SMILES: COC1=CC=C(C=C1)CC(=O)N2CC[C@H](C2)O
• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol

Description

1-[(3R)-3-hydroxypyrrolidin-1-yl]-2-(4-methoxyphenyl)ethanone is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known by its chemical name, (R)-Modafinil, and has been found to have a number of interesting properties that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of (R)-Modafinil is not fully understood, but it is thought to involve the modulation of several neurotransmitter systems in the brain. Specifically, (R)-Modafinil has been found to increase the levels of dopamine, norepinephrine, and histamine, which are all involved in regulating wakefulness and attention.
Biochemical and Physiological Effects:
(R)-Modafinil has a number of biochemical and physiological effects that have been studied in detail. These include increased wakefulness, improved cognitive function, and reduced fatigue. It has also been found to have a low potential for abuse and addiction, which makes it an attractive candidate for further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of (R)-Modafinil for lab experiments is its ability to improve cognitive function and reduce fatigue in research subjects. This can help to ensure that research results are accurate and reliable. However, there are also some limitations to its use, including potential side effects and the need for careful dosing and monitoring.

Future Directions

There are a number of potential future directions for research on (R)-Modafinil. One area of interest is its potential use in the treatment of cognitive disorders, such as Alzheimer's disease and dementia. It may also have applications in the treatment of sleep disorders, such as narcolepsy and sleep apnea. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of (R)-Modafinil is a complex process that involves several steps. One common method for its synthesis involves the reaction of 2-(4-methoxyphenyl)acetonitrile with hydroxylamine hydrochloride to produce 2-(4-methoxyphenyl)acetohydroxamic acid. This compound is then reacted with (R)-3-hydroxypyrrolidine to produce (R)-Modafinil.

Scientific Research Applications

(R)-Modafinil has been studied for its potential applications in a variety of scientific research areas, including neuroscience, pharmacology, and medicine. One of the most promising areas of research involves its potential use as a cognitive enhancer. Studies have shown that (R)-Modafinil can improve cognitive function, including attention, memory, and learning.